Total synthesis of the macrocyclic cysteine knot microprotein MCoTI-II†

Chemical Communications Pub Date: 2006-06-20 DOI: 10.1039/B607324G

Abstract

The first total synthesis of MCoTI-II, a cysteine knot microprotein and potent trypsin inhibitor, is described; a synthetic strategy has been developed that combines efficient backbone construction via optimised solid phase peptide synthesis with one-pot ‘thia-zip’ native chemical ligation and refolding to yield the natural product.

Graphical abstract: Total synthesis of the macrocyclic cysteine knot microprotein MCoTI-II
Total synthesis of the macrocyclic cysteine knot microprotein MCoTI-II†
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Chemical Communications
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